molecular formula C11H9Cl2N3O3 B8411868 Ethyl (3-amino-2,4-dichloro-5-cyanophenyl)-oxamate

Ethyl (3-amino-2,4-dichloro-5-cyanophenyl)-oxamate

Cat. No. B8411868
M. Wt: 302.11 g/mol
InChI Key: LLKGXBKFLAVFGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (3-amino-2,4-dichloro-5-cyanophenyl)-oxamate is a useful research compound. Its molecular formula is C11H9Cl2N3O3 and its molecular weight is 302.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl (3-amino-2,4-dichloro-5-cyanophenyl)-oxamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl (3-amino-2,4-dichloro-5-cyanophenyl)-oxamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H9Cl2N3O3

Molecular Weight

302.11 g/mol

IUPAC Name

ethyl 2-(3-amino-2,4-dichloro-5-cyanoanilino)-2-oxoacetate

InChI

InChI=1S/C11H9Cl2N3O3/c1-2-19-11(18)10(17)16-6-3-5(4-14)7(12)9(15)8(6)13/h3H,2,15H2,1H3,(H,16,17)

InChI Key

LLKGXBKFLAVFGD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=O)NC1=C(C(=C(C(=C1)C#N)Cl)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 32.3 g. (0.16 mole) of 2,4-dichloro-3,5-diaminobenzonitrile in 100 ml. of dimethyl-formamide, 250 ml. of ethyl acetate and 38.4 g. (0.38 mole) of triethylamine is cooled to 0° in an ice bath. To the solution is added 51.87 g. (0.38 mole) of ethyl oxalyl chloride and the temperature is kept below 18°. The reaction mixture is stirred in the ice-bath for 1 hour and allowed to warm to room temperature overnight.
Name
2,4-dichloro-3,5-diaminobenzonitrile
Quantity
0.16 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.38 mol
Type
reactant
Reaction Step Three
[Compound]
Name
ethyl oxalyl chloride
Quantity
0.38 mol
Type
reactant
Reaction Step Four
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six

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